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For Researchers, Scientists, and Drug Development Professionals

Isothermal Titration Calorimetry (ITC) has emerged as a powerful tool in drug discovery for the

detailed characterization of ligand binding to therapeutic targets. This guide provides an

objective comparison of ITC with other biophysical techniques for the analysis of ligand binding

to Tyrosine Kinase 2 (TYK2), a key target in autoimmune and inflammatory diseases.

Supported by experimental data, this document aims to assist researchers in selecting the

most appropriate methods for their TYK2 inhibitor programs.

The Central Role of TYK2 in Immune Signaling
TYK2 is a member of the Janus kinase (JAK) family and plays a critical role in the signaling

pathways of several cytokines, including interleukins (IL-12, IL-23) and type I interferons (IFNs).

These signaling cascades are integral to the inflammatory processes underlying numerous

autoimmune diseases. Consequently, inhibiting TYK2 is a promising therapeutic strategy.

Understanding the precise binding characteristics of small molecule inhibitors to TYK2 is

paramount for developing potent and selective drugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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